Cas no 1443980-93-5 (2-(Oxolan-3-yl)-1-phenylethan-1-ol)

• Product Name: 2-(Oxolan-3-yl)-1-phenylethan-1-ol
• CAS No: 1443980-93-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5046825
• PubChem ID: 71758518
• Update Time: 2026-02-28

2-(Oxolan-3-yl)-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-3-yl)-1-phenylethan-1-ol
• 2-(oxolan-3-yl)-1-phenylethanol
• NE61517
• 2-(Oxolan-3-yl)-1-phenylethan-1-ol

• Inchi： 1S/C12H16O2/c13-12(8-10-6-7-14-9-10)11-4-2-1-3-5-11/h1-5,10,12-13H,6-9H2
• InChI Key： CWZRFQTVUOQGJV-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC(C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(Oxolan-3-yl)-1-phenylethan-1-ol

2-(Oxolan-3-yl)-1-phenylethan-1-ol (CAS No. 1443980-93-5): A Comprehensive Overview

2-(Oxolan-3-yl)-1-phenylethan-1-ol, also known by its CAS registry number 1443980-93-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a phenyl group with an oxolane (tetrahydrofuran) ring and a hydroxyl group, making it a valuable intermediate in organic synthesis.

The molecular formula of 2-(Oxolan-3-yl)-1-phenylethan-1-ol is C₁₂H₁₆O₂, and its molecular weight is approximately 188.24 g/mol. The compound exists as a white crystalline solid with a melting point of around 78°C and a boiling point of 265°C at standard pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane, ethyl acetate, and ethanol.

Recent studies have highlighted the potential of 2-(Oxolan-3-yl)-1-phenylethan-1-ol in the development of bioactive compounds. For instance, researchers have explored its role as a precursor in the synthesis of antifungal agents and insecticides. The oxolane ring in the molecule provides a rigid framework that can be exploited to design molecules with enhanced bioavailability and selectivity.

In the pharmaceutical industry, 2-(Oxolan-3-yl)-1-phenylethano-l has been utilized as an intermediate in the production of APIs (Active Pharmaceutical Ingredients). Its ability to undergo various functional group transformations makes it an ideal candidate for constructing complex molecular architectures. For example, the hydroxyl group can be converted into esters or ethers, while the phenyl group can be subjected to substitution or coupling reactions to introduce additional functionality.

The synthesis of 2-(Oxolan -3-yl)-1-phenylethanol involves several routes, including the Michael addition of phenethyl alcohol to alpha,beta-unaturated carbonyl compounds followed by cyclization to form the oxolane ring. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In addition to its role as an intermediate, 2-(Oxolan -3-yl)-1-phenylethanol has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The presence of multiple stereogenic centers in the molecule allows for the preparation of enantiomerically pure compounds, which are highly desirable in drug discovery and development.

Recent advancements in green chemistry have also led to the exploration of environmentally friendly methods for synthesizing 2-(Oxolan -3-yl)-1-phenylethanol. For instance, catalytic hydrogenation using palladium catalysts has been employed to reduce intermediates derived from renewable feedstocks, thereby reducing the environmental footprint of its production.

The application of 2-(Oxolan -3-yl)-1-phenylethanol extends beyond pharmaceuticals into areas such as agrochemicals and specialty chemicals. For example, it has been used as a building block for herbicides and fungicides due to its ability to modulate plant growth regulators and inhibit pathogenic microorganisms.

In conclusion, 2-(Oxolan -3-yl)-1-phenylethanol (CAS No. 1443980 -93 -5) is a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with its ability to undergo various chemical transformations, positions it as a key player in modern organic synthesis.